Cas no 1710293-30-3 (ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate)

• Product Name: ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate
• CAS No: 1710293-30-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD27974898
• CID: 5102789
• PubChem ID: 91811780
• Update Time: 2026-03-03

ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate
• 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid ethyl ester

• MDL： MFCD27974898
• Inchi： 1S/C11H14N2O3/c1-2-16-11(15)7-3-4-9-8(5-7)6-10(14)13-12-9/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： OOXVYMYBLOYOON-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C(OCC)=O)CC2)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate

Ethyl 3-Oxo-2,3,5,6,7,8-Hexahydrocinnoline-6-Carboxylate: A Comprehensive Overview

Ethyl 3-Oxo-2,3,5,6,7,8-Hexahydrocinnoline-6-Carboxylate (CAS No. 1710293-30-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the cinnoline derivative family and exhibits a range of interesting properties that make it a valuable subject for research and potential applications in drug development.

The molecular structure of ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate is characterized by a bicyclic system with a cinnoline core. The presence of the oxo group at position 3 and the carboxylic acid ester at position 6 introduces functional groups that can influence its reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties.

One of the key areas of research on this compound involves its synthesis and structural modifications. Scientists have explored various synthetic pathways to optimize the production of ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate. These methods often involve multi-step reactions that include cyclization and functional group transformations. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound.

Another important aspect of this compound is its application in drug design. Researchers have investigated its ability to inhibit certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate can modulate the activity of protein kinases involved in cell signaling pathways. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, ethyl 3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxylate has also been studied for its potential in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in constructing advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage and catalysis due to their high surface area and tunable pore sizes.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing molecular modeling techniques such as density functional theory (DFT), researchers have been able to predict the electronic structure and reactivity of ethyl 3-oxo-2,3